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Compound of Interest

Compound Name: PF-06737007

Cat. No.: B15618037 Get Quote

Technical Support Center: PF-06737007
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the proper handling and dissolution of PF-
06737007. Below you will find frequently asked questions (FAQs) and troubleshooting guides

to assist you in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is PF-06737007 and what are its properties?

PF-06737007 is a potent and selective pan-tropomyosin-related kinase (Trk) inhibitor, targeting

TrkA, TrkB, and TrkC. It is provided as a white to beige powder.

Q2: What is the known solubility of PF-06737007?

PF-06737007 is soluble in dimethyl sulfoxide (DMSO) at a concentration of 25 mg/mL.

Information on its solubility in other common solvents such as ethanol, PBS, or water is not

readily available in public literature. It is recommended to perform small-scale solubility tests to

determine the optimal solvent for your specific application.

Q3: The vial of PF-06737007 appears to be empty. Is this normal?

Yes, this is common for lyophilized or powdered compounds supplied in small quantities. The

compound may be present as a thin film or small amount of powder at the bottom or on the
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walls of the vial. Always proceed with the dissolution protocol by adding the solvent directly to

the vial.

Q4: My PF-06737007 solution in DMSO is cloudy or has precipitates. What should I do?

A cloudy appearance or the presence of precipitates indicates that the compound is not fully

dissolved or has precipitated out. This can occur if the solubility limit has been exceeded or due

to improper storage. Do not use a solution with precipitates in your experiments, as this will

lead to inaccurate concentration calculations and unreliable results. Please refer to the

troubleshooting guide below for steps to address this issue.

Solubility and Solution Preparation
Quantitative Solubility Data

Solvent Known Concentration Appearance

DMSO 25 mg/mL Clear solution

Ethanol Data not available -

PBS (pH 7.4) Data not available -

Water Data not available -

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol is a general guideline for preparing a stock solution of PF-06737007.

Materials:

Vial of PF-06737007

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer
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Water bath sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required volume of DMSO:

The molecular weight of PF-06737007 is 528.49 g/mol .

To prepare a 10 mM stock solution, you will need to dissolve 5.285 mg of PF-06737007 in

1 mL of DMSO.

Adjust the volume based on the amount of PF-06737007 in your vial. For example, for 1

mg of PF-06737007, you would add 189.2 µL of DMSO.

Equilibrate to Room Temperature: Before opening, allow the vial of PF-06737007 to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture.

Solvent Addition: Carefully add the calculated volume of anhydrous DMSO to the vial.

Dissolution:

Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

If the compound does not fully dissolve, sonicate the vial in a room temperature water bath

for 10-15 minutes.

If solubility issues persist, gentle warming of the solution in a 37°C water bath for 5-10

minutes may be attempted. However, be cautious as prolonged heating may degrade the

compound.

Storage:
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Once the PF-06737007 is fully dissolved, it is recommended to aliquot the stock solution

into single-use volumes to minimize freeze-thaw cycles.

Store the aliquots in tightly sealed vials at -20°C or -80°C for long-term storage, protected

from light.

Troubleshooting Guide
If you encounter issues with dissolving PF-06737007, please follow the troubleshooting

workflow below.
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Troubleshooting Dissolution Issues for PF-06737007

Start: PF-06737007 not dissolving

Is the solvent anhydrous and high-purity DMSO?

Vortex thoroughly and sonicate for 10-15 minutes

Yes

Consult with a technical support specialist

No

Gently warm to 37°C for 5-10 minutes

Is the target concentration at or below 25 mg/mL? Precipitate remains

Lower the concentration

No

Solution is clear: Ready for use

Yes
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PF-06737007 Mechanism of Action

Downstream Signaling Pathways

Cellular Outcomes

PF-06737007

TrkA / TrkB / TrkC
(NTRK1/2/3 gene fusions)

Inhibition

RAS-RAF-MEK-ERK
(MAPK Pathway)

PI3K-AKT-mTOR
(PI3K/AKT Pathway)PLCγ Pathway

Decreased Cell Proliferation Increased Apoptosis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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